Cas no 1804856-25-4 (4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804856-25-4
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4842335
• Update Time: 2025-05-23

4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-5(10)2-1-3(20-8(11,12)13)14-6(15(18)19)4(2)7(16)17/h1,5H,(H,16,17)
• InChI Key： FFJYXSXJOPBONG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C(=O)O)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.7
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid

4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804856-25-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a nitro group, a trifluoromethoxy group, and a difluoromethyl group. The presence of these substituents imparts unique chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel materials and pharmaceutical agents. The difluoromethyl group in this compound contributes to its stability and reactivity, while the trifluoromethoxy group enhances its electronic properties. The nitro group, on the other hand, plays a crucial role in modulating the compound's redox behavior and reactivity. These features make 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid a promising candidate for applications in areas such as catalysis, electronics, and drug design.

One of the most recent advancements in the study of this compound involves its use as a precursor in the synthesis of advanced materials. Researchers have demonstrated that the carboxylic acid functional group can be effectively utilized in forming covalent bonds with other molecules, enabling the creation of hybrid materials with tailored properties. For instance, this compound has been employed in the synthesis of metal-organic frameworks (MOFs), which are widely used in gas storage, sensing, and catalysis.

In addition to its material science applications, 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid has shown potential in the field of pharmacology. Studies have indicated that this compound exhibits selective biological activity against certain enzymes and receptors, making it a valuable lead compound for drug discovery. The trifluoromethoxy group, in particular, has been associated with enhanced bioavailability and reduced toxicity, which are critical factors in drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient routes for the preparation of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From an environmental perspective, the stability and biodegradability of 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid have been extensively studied. Research indicates that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 4-(Difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804856-25-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and industrial development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.